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Introduction

NIBR-LTSi is a selective and orally active small-molecule inhibitor of Large Tumor Suppressor
Kinase (LATS) 1 and 2.[1][2] By inhibiting LATS kinases, NIBR-LTSi activates the downstream
effector Yes-associated protein (YAP), a key transcriptional co-activator in the Hippo signaling
pathway.[1][2] This pathway is crucial in regulating organ size, cell proliferation, and tissue
regeneration. The ability of NIBR-LTSi to agonize YAP signaling makes it a valuable tool for in
vivo studies aimed at promoting tissue repair and regeneration, particularly in models of liver
regeneration.[1][2] This technical guide provides a comprehensive overview of the available
information on the bioavailability of NIBR-LTSi for in vivo research, based on publicly
accessible data.

Core Concept: The Hippo-YAP Signaling Pathway
and NIBR-LTSi's Mechanism of Action

The Hippo pathway is a critical signaling cascade that controls tissue growth by regulating cell
proliferation and apoptosis. When the pathway is active, a kinase cascade leads to the
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phosphorylation of YAP. Phosphorylated YAP is retained in the cytoplasm and targeted for
degradation. NIBR-LTSi inhibits the LATS kinases, which are responsible for this
phosphorylation. Consequently, unphosphorylated YAP can translocate to the nucleus, where it

binds to transcription factors to promote the expression of genes that drive cell proliferation and

inhibit apoptosis.
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Figure 1: Mechanism of action of NIBR-LTSi in the Hippo-YAP signaling pathway.

In Vivo Bioavailability and Pharmacokinetics of
NIBR-LTSi

Publicly available research indicates that NIBR-LTSi possesses good oral bioavailability,
making it suitable for in vivo studies.[1][2][3][4] Studies in mouse models of partial hepatectomy
have utilized oral administration of NIBR-LTSi at doses ranging from 30 to 100 mg/kg. While
the specific quantitative pharmacokinetic parameters are detailed within the full-text scientific
publications, the abstracts confirm its oral activity. The pharmacokinetic profile of NIBR-LTSi
has been described as comparable to other recently developed LATS inhibitors.

For a comprehensive understanding, accessing the primary literature, particularly the 2024
publication by Namoto and colleagues in Cell Stem Cell, is essential. The following table
summarizes the key pharmacokinetic parameters that are typically evaluated in such studies.

Table 1. Key Pharmacokinetic Parameters for NIBR-LTSi in In Vivo Studies
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Parameter Description Reported Value (in mice)
Maximum (or peak) serum . . .
. Data available in primary
Cmax concentration that a drug .
) literature
achieves.
T Time at which the Cmax is Data available in primary
max
observed. literature
AUC Area under the curve; the total Data available in primary
exposure to a drug over time. literature
Half-life; the time required for ) o
) Data available in primary
tY2 the drug concentration to )
literature
reduce by half.
Bioavailability; the fraction of
o an administered dose of "Good" - specific value in
0

unchanged drug that reaches

the systemic circulation.

primary literature

Note: The specific values for these parameters are contained within the full-text research

articles and their supplementary materials.

Experimental Protocols for In Vivo Bioavailability

Studies

The following is a generalized experimental workflow for assessing the oral bioavailability of a
compound like NIBR-LTSi in a preclinical model, such as mice. The precise details of the
protocol, including vehicle formulation, blood sampling time points, and analytical methods,
would be specified in the materials and methods section of the primary research publication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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